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Compound of Interest

Compound Name: Peroxynitric acid

Cat. No.: B1219953

For Researchers, Scientists, and Drug Development Professionals

Introduction

Peroxynitric acid (HOONO:), a potent oxidizing and nitrating agent, is a significant reactive
nitrogen species (RNS) implicated in various atmospheric and biological processes. Its high
reactivity and inherent instability necessitate strict adherence to specialized handling and
safety protocols to ensure the safety of laboratory personnel and the integrity of experimental
outcomes. These application notes provide detailed protocols for the synthesis, handling, and
guenching of peroxynitric acid, along with a summary of its key stability and decomposition
data.

Data Presentation
Table 1: Stability and Decomposition of Peroxynitric
Acid (HOONO:?)
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Parameter Value Conditions Reference

Acidic solution, room

Half-life ~30 minutes [1]
temperature
Half-life 6.4 = 0.9 minutes pH 3.5, 20°C [2]
Half-life 7.9 seconds pH 7.4, 37°C [2]
Decomposition Nitrite (NO27) and ] )
Alkaline solution [1]
Products Oxygen (O2)
Decomposition Nitrate (NOs~) and 2]
Products Oxygen (02)
Decomposition HOONO2 - HO2e +
Catalyzed by Cuz* [3]
Pathway NO2ze

Table 2: Key Physicochemical Properties

Property Value Reference
Molar Mass 79.01 g/mol [4]
CAS Number 26404-66-0 [4]

Experimental Protocols
Protocol 1: Synthesis of Aqueous Peroxynitric Acid

This protocol describes the synthesis of peroxynitric acid in an aqueous solution from nitrous
acid and hydrogen peroxide.[1]

Materials:
e Sodium nitrite (NaNO2)
» Hydrogen peroxide (H202, >2-fold excess)

e Deionized water
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e |ce bath

e Reaction vessel (e.g., beaker or flask)

e Stir plate and stir bar

Procedure:

Prepare a solution of nitrous acid (HNO2) by acidifying a solution of sodium nitrite (NaNO2).
e Cool the reaction vessel in an ice bath to at or below 0°C.

e Slowly add a greater-than-two-fold excess of hydrogen peroxide to the nitrous acid solution
with constant stirring.

e Maintain the temperature at or below 0°C throughout the reaction.

o Under optimal conditions, concentrations of peroxynitric acid exceeding 1.5 M can be
achieved.[1]

e The resulting peroxynitric acid solution should be used immediately due to its instability.

Protocol 2: Quenching and Disposal of Peroxynitric Acid

Due to its hazardous nature, peroxynitric acid must be quenched before disposal.
Materials:

¢ Reducing agent (e.g., sodium bisulfite or sodium thiosulfate solution)

e Base (e.g., sodium hydroxide) to neutralize the solution

o Appropriate waste container

Procedure:

e In a fume hood, slowly add a suitable reducing agent to the peroxynitric acid solution with
stirring. The reaction can be exothermic, so slow addition and cooling may be necessary.
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e Once the peroxynitric acid is fully quenched (cessation of any reaction), neutralize the
solution with a base to a pH between 6 and 8.

» Dispose of the neutralized solution in accordance with local hazardous waste regulations.[5]

Mandatory Visualization
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Experimental Workflow for Peroxynitric Acid

Preparation

Don Appropriate PPE
(Lab coat, safety goggles, face shield, chemical-resistant gloves)

Work in a certified
chemical fume hood

Prepare cooled reactants
(Nitrous acid and H202)

Synthesis
Synthesize Peroxynitric Acid
(Slow addition at <= 0°C)

:

Perform Experiment with
freshly synthesized HOONO2

Cleanup and Disposal

Quench excess HOONO2
with reducing agent

Neutralize solution
(pH 6-8)

Dispose as
hazardous waste

Y

Decontaminate glassware
and work area

Click to download full resolution via product page

Caption: A logical workflow for handling and safety in peroxynitric acid experiments.
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Decomposition Pathways of Peroxynitric Acid
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Caption: Major decomposition pathways of peroxynitric acid under different conditions.
Handling and Safety Protocols
1. Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles and a face shield are mandatory to protect against
splashes.[6][7]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).[6] Double gloving
IS recommended.

» Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[6]
An apron may be necessary for larger quantities.

¢ Respiratory Protection: All work should be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[8]

2. Engineering Controls:

e Fume Hood: All experiments involving peroxynitric acid must be performed in a properly
functioning chemical fume hood.[8]
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o Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are
readily accessible.[8]

3. Storage:
e Peroxynitric acid solutions are unstable and should be prepared fresh for immediate use.

« If short-term storage is unavoidable, solutions should be kept at or below 0°C in a
designated and properly labeled container within a secondary containment vessel.[1]

o Store away from incompatible materials, such as flammable and combustible substances,
and reducing agents.[9]

4. Spill and Emergency Procedures:

o Minor Spills: For small spills within the fume hood, absorb the material with an inert
absorbent (e.g., sand or vermiculite) and quench as described in Protocol 2.

o Major Spills: In the event of a large spill, evacuate the area immediately and contact the
appropriate emergency response team.

e Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and seek medical attention.[4]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes using an
eyewash station and seek immediate medical attention.[4]

o Inhalation: Move the individual to fresh air and seek medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://resources.rndsystems.com/pdfs/msds/ar006.pdf?v=20211021
https://www.benchchem.com/product/b1219953?utm_src=pdf-body
https://www.researchgate.net/publication/250552022_ChemInform_Abstract_Aqueous_Peroxynitric_Acid_HOONO2_A_Novel_Synthesis_and_Some_Chemical_and_Spectroscopic_Properties
https://static.csbsju.edu/documents/EHS/programs/chemical%20storage%20guidelines.pdf
https://wap.guidechem.com/msds/26404-66-0.html
https://wap.guidechem.com/msds/26404-66-0.html
https://wap.guidechem.com/msds/26404-66-0.html
https://www.benchchem.com/product/b1219953?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. researchgate.net [researchgate.net]

e 2. journals.asm.org [journals.asm.org]

e 3. pubs.acs.org [pubs.acs.org]

e 4. Page loading... [wap.guidechem.com]

¢ 5. ehs.oregonstate.edu [ehs.oregonstate.edu]

e 6. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

e 7. quora.com [quora.com]
e 8. resources.rndsystems.com [resources.rndsystems.com]
e 9. static.csbsju.edu [static.csbsju.edu]

 To cite this document: BenchChem. [Application Notes and Protocols for Peroxynitric Acid
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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peroxynitric-acid-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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